Cas no 1361870-60-1 (4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine)

• Product Name: 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine
• CAS No: 1361870-60-1
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4919241
• Update Time: 2025-10-08

4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-8-3-1-2-7(11(8)13)6-4-9(14)15-10(16)5-6/h1-5H,(H,15,16)
• InChI Key： BIPUSUWCHWIKKI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(NC(=C1)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 367
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Additional information on 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine

Introduction to 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine (CAS No. 1361870-60-1)

4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine, with the CAS number 1361870-60-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a 2,3-dichlorophenyl group and a 6-fluoro substituent, along with a hydroxyl group at the 2-position of the pyridine ring. These structural elements contribute to its distinct chemical and biological properties.

The synthesis of 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine typically involves multi-step processes, including the formation of the pyridine ring and subsequent functionalization with the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed approach that significantly improved the yield and purity of the final product while reducing the formation of by-products.

In terms of its biological activity, 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine has shown promising results in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. A research team from the University of California, San Francisco, demonstrated that this compound effectively inhibited cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. The study, published in Biochemical Pharmacology, highlighted the compound's ability to reduce inflammation without causing significant side effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. A recent paper in Cancer Research detailed how this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The researchers found that it effectively inhibited the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic profile of 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, making it a suitable candidate for further development as a therapeutic agent. However, like many small molecules, it faces challenges related to metabolic stability and potential drug-drug interactions. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.

In addition to its therapeutic applications, 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine has been explored for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it valuable for studying protein function and interactions. For example, a study published in Nature Chemical Biology utilized this compound as a tool to investigate the role of certain enzymes in cellular signaling pathways. The findings from this research have provided new insights into the mechanisms underlying various diseases and have opened up new avenues for drug discovery.

The safety profile of 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, as with any new chemical entity, comprehensive safety assessments are ongoing to ensure its safe use in clinical settings.

In conclusion, 4-(2,3-Dichlorophenyl)-6-fluoro-2-hydroxypyridine (CAS No. 1361870-60-1) is a versatile compound with promising applications in both medicinal chemistry and biological research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for conditions such as inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility.